Cas no 116-29-0 (Tetradifon)

• Product Name: Tetradifon
• CAS No: 116-29-0
• MF: C₁₂H₆Cl₄O₂S
• MW: 356.05183839798
• CID: 35825
• Update Time: 2026-05-14

Tetradifon Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Trichloro-5-((4-chlorophenyl)sulfonyl)benzene
• 4-chlorophenyl 2,4,5-trichlorophenyl sulphone
• P-CHLOROPHENYL-2,4,5-TRICHLOROPHENYL SULFONE
• TEDION
• TEDION V-18
• TEDION V-18(R)
• TEDONE
• 1,2,4-trichloro-5-((4-chlorophenyl)sulfonyl)-benzen
• 1,2,4-trichloro-5-((4-chlorophenyl)-sulfonyl)benzene
• Tetradifon
• Tetradifon Solution
• 1,2,4-trichloro-5-(4-chlorobenzene-1-sulfonyl)benzene
• 1,2,4-trichloro-5-(4-chlorophenyl)sulfonylbenzene
• 1,2,4-trichloro-5-[(4-chlorophenyl)sulfonyl]benzene
• 4-chlorophenyl 2,4,5-trichlorophenyl sulfone
• Tetradifon100µg
• Sulfone,p-chlorophenyl 2,4,5-trichlorophenyl (7CI,8CI)
• 2,4,4',5-Tetrachlorodiphenylsulfone
• Akaritox
• Aredion
• Duphar
• Mition
• Polacaritox
• Roztoczol
• Roztoczolextra
• Tedion V 18
• Tetradiphon
• V 18
• p-Chlorophenyl2,4,5-trichlorophenyl sulfone
• V-18
• TCDS
• tedane
• Acarvin
• dorvert
• 2,4,4',5-Tetrachlorodiphenyl sulfone

• MDL： MFCD00018127
• Inchi： 1S/C12H6Cl4O2S/c13-7-1-3-8(4-2-7)19(17,18)12-6-10(15)9(14)5-11(12)16/h1-6H
• InChI Key： MLGCXEBRWGEOQX-UHFFFAOYSA-N
• SMILES： C1=C(C=CC(=C1)S(=O)(=O)C2=C(C=C(C(=C2)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 353.88400
• Monoisotopic Mass: 353.884261
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 42.5

Experimental Properties

• Color/Form: White crystal, the industrial product is a yellow to light brown crystalline solid.
• Density: 1.5630 (estimate)
• Melting Point: 146.5-147.5°
• Boiling Point: 484 °C at 760 mmHg
• Flash Point: 246.5 °C
• Refractive Index: 1.623
• PSA: 42.52000
• LogP: 6.21380
• Merck: 13,9273
• Solubility: Insoluble in water, slightly soluble in ethanol, soluble in chloroform, acetone, benzene, etc.
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Tetradifon Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H410
• Warning Statement： P273-P501
• Hazardous Material transportation number：UN3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 22-50/53
• Safety Instruction： S60-S61
• RTECS：WR5850000
• Hazardous Material Identification：
• Toxicity：LD50 orally in rats: 556 mg/kg (Ben-dyke)
• Safety Term：60-61
• Risk Phrases：R22
• Storage Condition：0-6°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds
• Pesticide Chemicals Pesticides Pesticides

Additional information on Tetradifon

Recent Advances in Tetradifon (116-29-0) Research: Implications for Chemical and Biomedical Applications

Tetradifon (CAS: 116-29-0), a well-known organochlorine acaricide, has been the subject of renewed scientific interest due to its potential applications in chemical and biomedical research. Recent studies have explored its mechanisms of action, environmental impact, and possible therapeutic uses, shedding light on both its benefits and limitations. This research brief consolidates the latest findings to provide a comprehensive overview of Tetradifon's current standing in the field.

One of the most significant advancements in Tetradifon research involves its molecular interactions with biological systems. A 2023 study published in the Journal of Agricultural and Food Chemistry elucidated the compound's binding affinity with specific proteins in target organisms, providing insights into its selective toxicity. Researchers employed advanced computational modeling techniques alongside in vitro assays to map these interactions at an atomic level, offering potential pathways for developing more targeted acaricides with reduced environmental impact.

Environmental persistence and degradation pathways of Tetradifon have also been a focus of recent investigations. A multinational research team reported in Environmental Science & Technology (2024) on novel microbial consortia capable of biodegrading Tetradifon in contaminated soils. Their findings suggest promising bioremediation strategies, particularly for agricultural areas with historical acaricide use. The study identified specific bacterial enzymes responsible for breaking down the compound's chlorinated aromatic structure, opening possibilities for engineered bioremediation solutions.

In the biomedical sphere, unexpected findings have emerged regarding Tetradifon's interaction with mammalian systems. Research from the University of Tokyo (2024) demonstrated that at sub-toxic concentrations, Tetradifon exhibits modulatory effects on certain neurotransmitter receptors. While these preliminary findings require extensive validation, they suggest potential avenues for repurposing Tetradifon-derived compounds in neurological research. However, the study also reinforced the need for careful toxicity assessment given the compound's known bioaccumulation potential.

Analytical chemistry advancements have significantly improved Tetradifon detection and quantification. A recent publication in Analytical Chemistry (2024) described a highly sensitive mass spectrometry method capable of detecting Tetradifon residues at parts-per-trillion levels in complex matrices. This technological leap enhances monitoring capabilities for both environmental and food safety applications, addressing growing regulatory concerns about pesticide residues.

The regulatory landscape surrounding Tetradifon continues to evolve, with recent assessments by the European Chemicals Agency (ECHA) prompting updates to its risk classification. These developments have spurred research into alternative compounds with similar efficacy but improved environmental profiles. Several patent applications filed in 2024 describe Tetradifon analogs designed to maintain acaricidal activity while reducing persistence in ecosystems, reflecting the industry's response to tightening regulations.

Looking forward, the most promising research directions appear to be: (1) the development of targeted delivery systems to minimize environmental dispersion, (2) exploration of structure-activity relationships to design safer derivatives, and (3) investigation of potential biomedical applications under carefully controlled conditions. The convergence of computational chemistry, synthetic biology, and environmental science appears poised to drive the next generation of Tetradifon-related research, potentially transforming this traditional acaricide into a platform for innovative solutions across multiple disciplines.